Cas no 91284-47-8 (1-Pentanesulfonic acid,1-methylethyl ester)

• Product Name: 1-Pentanesulfonic acid,1-methylethyl ester
• CAS No: 91284-47-8
• MF: C₈H₁₈O₃S
• MW: 194.291721820831
• CID: 809409
• PubChem ID: 150337
• Update Time: 2025-04-19

1-Pentanesulfonic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonic acid,1-methylethyl ester
• 1-Methylethyl 1-pentanesulfonate
• propan-2-yl pentane-1-sulfonate
• 1-Pentanesulfonic acid, 1-methylethyl ester
• Isopropyl 1-pentanesulfonate
• DTXSID90919854
• 1-Pentanesulfonic acid, isopropyl ester
• NIOSH/SA2999000
• SA29990000
• 91284-47-8

• Inchi： 1S/C8H18O3S/c1-4-5-6-7-12(9,10)11-8(2)3/h8H,4-7H2,1-3H3
• InChI Key： SWLZRVUODQCRSY-UHFFFAOYSA-N
• SMILES： S(CCCCC)(=O)(=O)OC(C)C

Computed Properties

• Exact Mass: 194.098
• Monoisotopic Mass: 194.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.031
• Boiling Point: 287.3°Cat760mmHg
• Flash Point: 127.5°C
• Refractive Index: 1.439